Cas no 2304546-23-2 (3,5-Dichloro-4-(trifluoromethyl)benzeneboronic acid)
3,5-Dichloro-4-(trifluoromethyl)benzeneboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dichloro-4-(trifluoromethyl)benzeneboronic acid
- (3,5-Dichloro-4-(trifluoromethyl)phenyl)boronic acid
- [3,5-Dichloro-4-(trifluoromethyl)phenyl]boronic acid
- starbld0021540
-
- Inchi: 1S/C7H4BCl2F3O2/c9-4-1-3(8(14)15)2-5(10)6(4)7(11,12)13/h1-2,14-15H
- InChI Key: YODWCXYMSFVDNK-UHFFFAOYSA-N
- SMILES: ClC1C=C(B(O)O)C=C(C=1C(F)(F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 215
- Topological Polar Surface Area: 40.5
3,5-Dichloro-4-(trifluoromethyl)benzeneboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC52826-250mg |
3,5-Dichloro-4-(trifluoromethyl)benzeneboronic acid |
2304546-23-2 | 95% | 250mg |
£180.00 | 2025-02-21 | |
| Apollo Scientific | PC52826-1g |
3,5-Dichloro-4-(trifluoromethyl)benzeneboronic acid |
2304546-23-2 | 95% | 1g |
£540.00 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1589122-250mg |
(3,5-Dichloro-4-(trifluoromethyl)phenyl)boronic acid |
2304546-23-2 | 98% | 250mg |
¥1870 | 2023-04-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1589122-1g |
(3,5-Dichloro-4-(trifluoromethyl)phenyl)boronic acid |
2304546-23-2 | 98% | 1g |
¥5603 | 2023-04-06 |
3,5-Dichloro-4-(trifluoromethyl)benzeneboronic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 3,5-Dichloro-4-(trifluoromethyl)benzeneboronic acid
Comprehensive Overview of 3,5-Dichloro-4-(trifluoromethyl)benzeneboronic acid (CAS No. 2304546-23-2)
3,5-Dichloro-4-(trifluoromethyl)benzeneboronic acid (CAS No. 2304546-23-2) is a highly specialized boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and advanced material synthesis. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern organic chemistry. Its unique structural features, including the trifluoromethyl and dichloro substituents, enhance its reactivity and selectivity, making it invaluable for designing novel bioactive molecules.
The growing demand for 3,5-Dichloro-4-(trifluoromethyl)benzeneboronic acid is driven by its applications in drug discovery, particularly in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). Researchers frequently search for "boronic acid applications in medicine" or "CAS 2304546-23-2 supplier," reflecting its commercial and scientific relevance. Its role in catalysis and material science also aligns with trends in green chemistry and sustainable synthesis, addressing global concerns about environmentally friendly processes.
From a synthetic perspective, 3,5-Dichloro-4-(trifluoromethyl)benzeneboronic acid exhibits exceptional stability under diverse reaction conditions, a trait highly sought after in high-throughput screening and combinatorial chemistry. Its electron-withdrawing groups optimize its performance in palladium-catalyzed reactions, a topic frequently queried in academic forums. Recent studies highlight its potential in fluorinated compound synthesis, a niche yet rapidly expanding field due to the unique properties of fluorine-containing molecules in enhancing drug bioavailability.
Quality control and handling of CAS No. 2304546-23-2 require adherence to stringent protocols, as its purity directly impacts reaction yields and product efficacy. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its specifications. Suppliers often emphasize "high-purity benzeneboronic acid derivatives" to meet the exacting standards of pharmaceutical-grade intermediates, a key consideration for buyers.
In summary, 3,5-Dichloro-4-(trifluoromethyl)benzeneboronic acid stands at the intersection of innovation and practicality, bridging gaps in organic synthesis and applied chemistry. Its versatility ensures continued interest across industries, while its structural complexity challenges researchers to explore new applications. As the scientific community increasingly focuses on precision chemistry and tailored molecular design, this compound will undoubtedly remain a focal point of cutting-edge research.
2304546-23-2 (3,5-Dichloro-4-(trifluoromethyl)benzeneboronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)